1-(1-Hydroxypropan-2-yl)-5-(thiophen-2-yl)pyridin-2(1H)-one

• Molecular Formula: C12H13NO2S
• Molecular Weight: 235.30 g/mol
• IUPAC Name: 1-(1-hydroxypropan-2-yl)-5-thiophen-2-ylpyridin-2-one
• InChI: InChI=1S/C12H13NO2S/c1-9(8-14)13-7-10(4-5-12(13)15)11-3-2-6-16-11/h2-7,9,14H,8H2,1H3
• InChI Key: BZZYBEDXXFQRJU-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)N1C=C(C=CC1=O)C2=CC=CS2

Description

1-(1-Hydroxypropan-2-yl)-5-(thiophen-2-yl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C12H13NO2S and its molecular weight is 235.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-bromo-1-(1-hydroxypropan-2-yl)pyridin-2(1H)-one (0.51 g, 2.2 mmol) and 2-thiopheneboronic acid (0.28 g, 2.2 mmol) in 30 mL of dioxane was added 6 mL of 1N Na2CO3 followed by 1,1′-bis(diphenylphosphino)ferrocene-palladium dichloride (0.16 g, 0.22 mmol). The reaction was heated to 90° C. for 12 hours. The mixture was then diluted with 30 mL of water and 80 mL of EtOAc. The organic phase was separated, washed with 40 mL of brine, dried over Na2SO4 and concentrated in vacuo. The residue was obtained as a greenish semi-solid (0.15 g, 29% yield). MS (ESI pos. ion) m/z (MH+): 236.0. Calc'd Exact Mass for C12H13NO2S: 235.07.